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Compound of Interest

Compound Name:
Tert-butyl 3-acetylpyrrolidine-1-

carboxylate

Cat. No.: B051284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of (S)-tert-butyl

2-acetylpyrrolidine-1-carboxylate, a key chiral building block in organic synthesis. This

document outlines its physicochemical properties, spectroscopic data, and a detailed

experimental protocol for its synthesis and purification.

Core Data Summary
The following tables summarize the key quantitative data for (S)-tert-butyl 2-acetylpyrrolidine-1-

carboxylate, facilitating its identification and use in research and development.

Table 1: Physicochemical Properties
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Property Value

Molecular Formula C₁₁H₁₉NO₃

Molecular Weight 213.27 g/mol [1]

CAS Number 91550-08-2[1]

Appearance White to off-white solid[1]

Melting Point 46-49 °C[1]

Table 2: Spectroscopic Data

Technique Data

¹H NMR Data not available in search results.

¹³C NMR Data not available in search results.

IR Spectroscopy Data not available in search results.

Mass Spectrometry Data not available in search results.

Note: While the existence of spectroscopic data is indicated in databases such as PubChem,

specific peak data was not accessible in the conducted search.

Experimental Protocols
Synthesis of (S)-tert-butyl 2-acetylpyrrolidine-1-
carboxylate
A common synthetic route to (S)-tert-butyl 2-acetylpyrrolidine-1-carboxylate involves the

reaction of a Weinreb amide precursor with a Grignard reagent.

Materials:

(S)-tert-butyl 2-(methoxy(methyl)carbamoyl)pyrrolidine-1-carboxylate

Methylmagnesium bromide (Grignard reagent)
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Dry solvent (e.g., Tetrahydrofuran)

Saturated aqueous ammonium chloride solution

Ethyl acetate

Anhydrous magnesium sulfate

Silica gel for column chromatography

Ethyl acetate/hexane mixture (1:1)

Procedure:

Dissolve (S)-tert-butyl 2-(methoxy(methyl)carbamoyl)pyrrolidine-1-carboxylate in a suitable

dry solvent under a nitrogen atmosphere.

Cool the reaction mixture to -78 °C.

Slowly add methylmagnesium bromide Grignard reagent to the cooled solution, maintaining

the temperature at -78 °C.

After the addition is complete, allow the reaction mixture to gradually warm to room

temperature and stir for 1 hour.

Cool the mixture back to -78 °C and quench the reaction by the slow addition of saturated

aqueous ammonium chloride solution.

Extract the product with ethyl acetate.

Combine the organic phases and dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel, eluting with a 1:1 mixture

of ethyl acetate and hexane, to yield the pure (S)-tert-butyl 2-acetylpyrrolidine-1-carboxylate.

[1]
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Characterization Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve 5-25 mg of the compound in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃).

Analysis: Transfer the solution to an NMR tube. Acquire ¹H and ¹³C NMR spectra using a

standard NMR spectrometer.

Infrared (IR) Spectroscopy:

Sample Preparation: Prepare a thin film of the solid sample on a salt plate (e.g., NaCl or

KBr) by dissolving a small amount of the compound in a volatile solvent, applying the

solution to the plate, and allowing the solvent to evaporate.

Analysis: Place the salt plate in the sample holder of an FT-IR spectrometer and acquire the

spectrum.

Mass Spectrometry (MS):

Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent

(e.g., methanol or acetonitrile).

Analysis: Introduce the sample into the mass spectrometer. The choice of ionization

technique (e.g., Electrospray Ionization - ESI) will depend on the instrument and the nature

of the analyte.

Visualizing the Workflow
The following diagram illustrates a general workflow for the synthesis and characterization of a

chemical compound like (S)-tert-butyl 2-acetylpyrrolidine-1-carboxylate.
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General Workflow for Synthesis and Characterization
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Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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